Cas no 1383992-65-1 (N-(2,4-Difluorophenyl)-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide)

N-(2,4-Difluorophenyl)-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide structure
1383992-65-1 structure
Product Name:N-(2,4-Difluorophenyl)-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide
CAS No:1383992-65-1
MF:C18H21BF2N2O5S
MW:426.242550611496
CID:4729757
PubChem ID:67982001
Update Time:2024-11-08

N-(2,4-Difluorophenyl)-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-difluorophenyl)-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide
    • 1383992-65-1
    • SCHEMBL9953720
    • N-(2,4-Difluorophenyl)-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-sulfonamide
    • Inchi: 1S/C18H21BF2N2O5S/c1-17(2)18(3,4)28-19(27-17)11-8-15(16(26-5)22-10-11)29(24,25)23-14-7-6-12(20)9-13(14)21/h6-10,23H,1-5H3
    • InChI Key: HXCAYOXKPFPTLI-UHFFFAOYSA-N
    • SMILES: S(C1=C(N=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC)(NC1C=CC(=CC=1F)F)(=O)=O

Computed Properties

  • Exact Mass: 426.1232294g/mol
  • Monoisotopic Mass: 426.1232294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.1Ų
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